Lanthanum Oxide Nanoparticles

• IUPAC Name: oxo(oxolanthaniooxy)lanthanum
• InChI: InChI=1S/2La.3O
• InChI Key: KTUFCUMIWABKDW-UHFFFAOYSA-N
• Canonical SMILES: O=[La]O[La]=O
• Molecular Formula: La2O3
• DSSTOX Substance ID: DTXSID7051478
• Molecular Weight: 325.809 g/mol
• CAS RN: 1312-81-8

Description

Lanthanum Oxide Nanoparticles is a useful research compound. Its molecular formula is La2O3 and its molecular weight is 325.809 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Anticancer Therapy

  Lanthanum strontium manganese oxide (LSMO) nanoparticles have shown potential in anticancer therapy due to their favorable magnetic and biological properties. They are used in multimodal cancer therapy involving hyperthermia, imaging, and diagnosis. Their ease of synthesis and surface modification capabilities make them attractive for such applications (Kulkarni, Bodas, & Paknikar, 2015).

• Antimicrobial Strategy

  Lanthanum oxide nanoparticles have been utilized for phosphate scavenging in microbial growth media as part of a targeted nutrient starvation strategy for antimicrobial purposes. This approach has shown effectiveness in phosphate-poor environments against various microorganisms (Gerber et al., 2012).

• Electronics and Sensors

  this compound are used in electronics, sensors, insulators, and as antimicrobial agents due to their unique properties. Their synthesis and applications have been extensively reviewed, highlighting their significance in these fields (Dabhane et al., 2020).

• CMOS Applications

  The synthesis of this compound for future CMOS applications has been researched. These nanoparticles exhibit important applications in luminescent devices, sensors, and catalytic fields, contributing to the development of higher-κ materials for CMOS technologies (Pathan, Desai, & Bhasin, 2017).

• Biological Labeling

  Lanthanide ion-doped oxide nanoparticles functionalized with guanidinium groups have been used as artificial toxins targeting sodium channels, offering applications in biological labeling and single-molecule tracking in live cardiac myocytes (Beaurepaire et al., 2004).

• Drinking Water Storage

  Incorporated this compound in chemically active filtration membranes have been developed for simultaneous removal of bacteria and phosphate from drinking water, allowing safe storage without disinfectants (Rotzetter et al., 2013).

• Biocompatibility Studies

  Biocompatibility and toxicity studies on this compound have been conducted, providing baseline data for their use in nanoparticle-containing devices, especially considering their potential absorption from the gastrointestinal tract (Brabu et al., 2015).